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Compound of Interest

Compound Name: (32-Carbonyl)-RMC-5552

Cat. No.: B10828586 Get Quote

For Immediate Use by Research, Scientific, and Drug Development Professionals

This document provides critical safety protocols and logistical plans for the handling and

disposal of (32-Carbonyl)-RMC-5552, a potent and selective mTORC1 inhibitor. Adherence to

these guidelines is essential to ensure personnel safety and maintain a compliant laboratory

environment.

Compound Identification and Properties
(32-Carbonyl)-RMC-5552 is a high molecular weight solid used in laboratory research. While a

Safety Data Sheet (SDS) for the closely related RMC-5552 indicates it is not classified as a

hazardous substance, its potent biological activity necessitates careful handling.

Property Value

Chemical Name (32-Carbonyl)-RMC-5552

CAS Number 2382768-55-8

Molecular Formula C93H134N10O24

Molecular Weight 1776.11 g/mol

Physical Form Solid

Primary Target mTOR
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Personal Protective Equipment (PPE)
A comprehensive assessment of personal protective equipment is mandatory for all personnel

handling (32-Carbonyl)-RMC-5552. The following table outlines the required PPE for various

laboratory operations.

Operation Required PPE

Weighing and Aliquoting (Solid)

- Disposable Nitrile Gloves (double-gloving

recommended)- Safety Goggles- Lab Coat- N95

Respirator (or higher)

Solution Preparation and Handling (Liquid)
- Disposable Nitrile Gloves- Safety Goggles-

Lab Coat

General Laboratory Use
- Disposable Nitrile Gloves- Safety Goggles-

Lab Coat

Operational Plan: Step-by-Step Handling
Procedures
To minimize exposure and ensure procedural consistency, the following step-by-step guidance

must be followed when working with (32-Carbonyl)-RMC-5552.

Receiving and Storage
Upon receipt, visually inspect the container for any signs of damage or leakage.

Log the compound into the laboratory's chemical inventory system.

Store the compound in a tightly sealed container in a cool, well-ventilated area, away from

direct sunlight and sources of ignition. Recommended storage temperatures are -20°C for

long-term storage (up to 3 years for powder) and 4°C for short-term storage (up to 2 years

for powder). For solutions in solvent, store at -80°C for up to 6 months or -20°C for up to 1

month.[1]

Weighing and Solution Preparation
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Perform all weighing and solution preparation in a certified chemical fume hood or a

ventilated balance enclosure to avoid inhalation of the powder.

Wear the appropriate PPE as specified in the table above.

Use dedicated, clean spatulas and weighing boats.

When preparing solutions, add the solvent to the solid slowly to prevent splashing.

Ensure the container is securely capped after preparation.

Experimental Use
All experiments involving (32-Carbonyl)-RMC-5552 should be conducted in a well-ventilated

area.

Avoid direct contact with skin and eyes.

In case of accidental contact, follow the first aid measures outlined in the Safety Data Sheet.

[1]

Disposal Plan
Proper disposal of (32-Carbonyl)-RMC-5552 and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation
Solid Waste: Collect all contaminated solid waste, including empty vials, pipette tips, and

gloves, in a designated, clearly labeled hazardous waste container.

Liquid Waste: Collect all solutions containing (32-Carbonyl)-RMC-5552 in a designated,

clearly labeled hazardous waste container. Do not pour down the drain.

Sharps Waste: All contaminated needles and syringes must be disposed of in a designated

sharps container.

Disposal Procedure
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All waste containers must be sealed and labeled with the contents, date, and responsible

researcher's name.

Follow your institution's guidelines for the disposal of non-hazardous chemical waste.[1]

Arrange for waste pickup by your institution's environmental health and safety (EHS)

department.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mTOR signaling pathway targeted by RMC-5552 and a

general experimental workflow for its use.
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Caption: mTOR Signaling Pathway Inhibition by (32-Carbonyl)-RMC-5552.
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Caption: General Experimental Workflow for (32-Carbonyl)-RMC-5552.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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